Cas no 1092935-87-9 (3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid)

• Product Name: 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid
• CAS No: 1092935-87-9
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 3145774
• PubChem ID: 4746273
• Update Time: 2025-06-22

3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid
• STL176222
• 3-acetyl-2-(2-methoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• 3-ACETYL-2-(2-METHOXYPHENYL)-1,3-THIAZOLANE-4-CARBOXYLIC ACID
• 3-Acetyl-2-(2-methoxyphenyl)thiazolidine-4-carboxylicacid
• CS-0339431
• 1092935-87-9
• AKOS003794432
• 3-Acetyl-2-(2-methoxyphenyl)thiazolidine-4-carboxylic acid

• Inchi： 1S/C13H15NO4S/c1-8(15)14-10(13(16)17)7-19-12(14)9-5-3-4-6-11(9)18-2/h3-6,10,12H,7H2,1-2H3,(H,16,17)
• InChI Key： XXHMVGKGHZYLRD-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(C)=O)C1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 281.07217913Da
• Monoisotopic Mass: 281.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid

3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic Acid: A Comprehensive Overview

3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid is a compound with the CAS number 1092935-87-9, which has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of thiazolidine derivatives, which are known for their versatility and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid is characterized by a thiazolidine ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of an acetyl group at position 3 and a methoxy-substituted phenyl group at position 2 introduces significant steric and electronic effects, which influence the compound's reactivity and biological activity. The carboxylic acid group at position 4 further enhances its functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of thiazolidine derivatives in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that certain thiazolidine derivatives exhibit potent inhibitory activity against key enzymes involved in inflammation and cancer progression. These findings suggest that 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid could serve as a lead compound for designing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. A study conducted by researchers at the University of California revealed that thiazolidine derivatives, including 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid, exhibit promising activity as fungicides and insecticides. The methoxy group on the phenyl ring enhances the compound's lipophilicity, which is crucial for its bioavailability and effectiveness in agricultural settings.

The synthesis of 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid involves a multi-step process that typically begins with the preparation of the thiazolidine ring system. This is followed by functionalization at specific positions to introduce the acetyl and methoxy groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a materials science perspective, this compound has shown potential as a precursor for advanced materials such as polymers and coordination complexes. Its carboxylic acid group can act as a coordinating site, enabling the formation of metallopolymers with unique mechanical and electronic properties. Research published in *Advanced Materials* demonstrated that such materials exhibit excellent thermal stability and conductivity, making them suitable for use in high-performance electronics.

In conclusion, 3-Acetyl-2-(2-methoxy-phenyl)-thiazolidine-4-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation.